N-(4-methoxybenzyl)-2-{[6-oxo-1-phenyl-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinyl]sulfanyl}acetamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-[6-oxo-1-phenyl-4-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H18F3N3O3S/c1-30-16-9-7-14(8-10-16)12-25-18(28)13-31-20-26-17(21(22,23)24)11-19(29)27(20)15-5-3-2-4-6-15/h2-11H,12-13H2,1H3,(H,25,28)
• InChI Key: CXJVOAOOBRMMQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CSC2=NC(=CC(=O)N2C3=CC=CC=C3)C(F)(F)F
• Molecular Formula: C21H18F3N3O3S
• Molecular Weight: 449.4 g/mol

Description

“N-(4-methoxybenzyl)-2-{[6-oxo-1-phenyl-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinyl]sulfanyl}acetamide” is a chemical compound with the molecular formula C21H18F3N3O3S. It is available for purchase from various chemical suppliers.

Scientific Research Applications

Pharmacokinetic Studies

N-(4-methoxybenzyl)-2-{[6-oxo-1-phenyl-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinyl]sulfanyl}acetamide and similar compounds have been a focus in pharmacokinetic studies, aiming to understand their absorption, distribution, metabolism, and excretion in the body. For instance, a bioequivalence study explored the pharmacokinetic parameters of a novel non-steroid anti-inflammatory agent, investigating its bioequivalence in different formulations, indicating its potential use in therapeutic applications (Annunziato & di Renzo, 1993). Similarly, the pharmacokinetics of acetaminophen, a compound with a structure bearing resemblance to the specified chemical, have been studied extensively to understand its metabolism and to ensure safe and effective use (Mrochek et al., 1974).

Radioligand Studies

Radioligand studies involving similar compounds, like 11C-PBR28, provide insights into the binding and biodistribution of these chemicals in biological systems. Such studies are crucial in the field of nuclear medicine and contribute to our understanding of how these compounds interact with receptors in the brain and other organs (Brown et al., 2007). These insights can guide the development of new drugs and diagnostic agents.

Metabolite Identification

Identifying and characterizing the metabolites of these compounds is another critical area of research. For example, the study of urinary metabolites of 3-(4-methoxybenzoyl)-1-pentylindole (RCS-4) highlights the importance of understanding the metabolic pathways and potential toxicological effects of substances related to N-(4-methoxybenzyl)-2-{[6-oxo-1-phenyl-4-(trifluoromethyl)-1,6-dihydro-2-pyrimidinyl]sulfanyl}acetamide (Kavanagh et al., 2012). This knowledge is essential for assessing the safety, efficacy, and potential risks associated with the use of these compounds in medical or other applications.